Cas no 2229232-33-9 (tert-butyl N-{4-1-(1-aminocyclopropyl)cyclopropyl-3-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{4-1-(1-aminocyclopropyl)cyclopropyl-3-methoxyphenyl}carbamate
• CAS No: 2229232-33-9
• MF: C₁₈H₂₆N₂O₃
• MW: 318.410645008087
• CID: 6244914
• PubChem ID: 165976591
• Update Time: 2025-10-20

tert-butyl N-{4-1-(1-aminocyclopropyl)cyclopropyl-3-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-1-(1-aminocyclopropyl)cyclopropyl-3-methoxyphenyl}carbamate
• 2229232-33-9
• tert-butyl N-{4-[1-(1-aminocyclopropyl)cyclopropyl]-3-methoxyphenyl}carbamate
• EN300-1899785

• Inchi： 1S/C18H26N2O3/c1-16(2,3)23-15(21)20-12-5-6-13(14(11-12)22-4)17(7-8-17)18(19)9-10-18/h5-6,11H,7-10,19H2,1-4H3,(H,20,21)
• InChI Key： COPYXRHIKXYXBK-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C1(CC1)C1(CC1)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 318.19434270g/mol
• Monoisotopic Mass: 318.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{4-1-(1-aminocyclopropyl)cyclopropyl-3-methoxyphenyl}carbamate

Recent Advances in the Study of tert-butyl N-{4-1-(1-aminocyclopropyl)cyclopropyl-3-methoxyphenyl}carbamate (CAS: 2229232-33-9)

The compound tert-butyl N-{4-1-(1-aminocyclopropyl)cyclopropyl-3-methoxyphenyl}carbamate (CAS: 2229232-33-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropyl and carbamate functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its role as a building block in the synthesis of novel protease inhibitors. Researchers have demonstrated that the cyclopropylamine moiety enhances the stability and bioavailability of the resulting inhibitors, making them more effective in targeting specific enzymes involved in disease pathways. The tert-butyl carbamate group further contributes to the compound's stability under physiological conditions, which is crucial for its application in vivo.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers detailed a scalable synthetic route for tert-butyl N-{4-1-(1-aminocyclopropyl)cyclopropyl-3-methoxyphenyl}carbamate. The study highlighted the use of palladium-catalyzed cross-coupling reactions to achieve high yields and purity, which is essential for industrial-scale production. The authors also reported on the compound's favorable pharmacokinetic profile, including its metabolic stability and low toxicity, which positions it as a viable candidate for further preclinical development.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary in vitro studies have shown that derivatives of tert-butyl N-{4-1-(1-aminocyclopropyl)cyclopropyl-3-methoxyphenyl}carbamate can modulate the activity of key proteins involved in neuroinflammation and oxidative stress. These findings suggest that the compound could serve as a lead structure for the development of new therapeutics targeting conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising developments, challenges remain in optimizing the compound's selectivity and potency. Current research efforts are focused on structural modifications to enhance its interaction with specific biological targets while minimizing off-target effects. Computational modeling and high-throughput screening are being employed to identify the most promising derivatives for further evaluation.

In conclusion, tert-butyl N-{4-1-(1-aminocyclopropyl)cyclopropyl-3-methoxyphenyl}carbamate (CAS: 2229232-33-9) represents a versatile and valuable scaffold in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it a compelling subject for ongoing research. As synthetic methodologies and biological evaluations continue to advance, this compound is poised to play a significant role in the discovery of next-generation therapeutics.